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molecular formula C12H20O B8391525 2-Heptyl-2-cyclopenten-1-one

2-Heptyl-2-cyclopenten-1-one

Cat. No. B8391525
M. Wt: 180.29 g/mol
InChI Key: IXAAKMCYKNWBRQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06833481B2

Procedure details

In a 100 ml four-neck flask fitted with a thermometer, a reflux condenser and a stirrer were placed 2-heptylidenecyclopentanone (20 g) synthesized in Reference Example 6, bromine (0.05 g) and tetrachloroethylene (10 ml), followed by 4 hours of the reaction under refluxing. The reaction mixture was washed with water and the layers were separated from each other. Further, the resulting organic layer was washed with saturated brine and separated. The organic layer was evaporated on a rotary evaporator under reduced pressure to recover tetrachloroethylene, whereby a crude product (19 g) was obtained. The product was distilled using a Claisen distillation apparatus to obtain 16.8 g of 2-heptyl-2-cyclopentenone (boiling point: 111° C./900 Pa; GC purity: 97.3%).
Name
2-heptylidenecyclopentanone
Quantity
20 g
Type
reactant
Reaction Step One
Name
bromine
Quantity
0.05 g
Type
reactant
Reaction Step Two
Name
tetrachloroethylene
Quantity
10 mL
Type
solvent
Reaction Step Two
Name
2-heptyl-2-cyclopentenone

Identifiers

REACTION_CXSMILES
[CH:1](=[C:8]1[CH2:12][CH2:11][CH2:10][C:9]1=[O:13])[CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH3:7].BrBr>ClC(Cl)=C(Cl)Cl>[CH2:1]([C:8]1[C:9](=[O:13])[CH2:10][CH2:11][CH:12]=1)[CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH3:7]

Inputs

Step One
Name
2-heptylidenecyclopentanone
Quantity
20 g
Type
reactant
Smiles
C(CCCCCC)=C1C(CCC1)=O
Step Two
Name
bromine
Quantity
0.05 g
Type
reactant
Smiles
BrBr
Name
tetrachloroethylene
Quantity
10 mL
Type
solvent
Smiles
ClC(=C(Cl)Cl)Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
In a 100 ml four-neck flask fitted with a thermometer, a reflux condenser and a stirrer
CUSTOM
Type
CUSTOM
Details
followed by 4 hours of the reaction
Duration
4 h
TEMPERATURE
Type
TEMPERATURE
Details
under refluxing
WASH
Type
WASH
Details
The reaction mixture was washed with water
CUSTOM
Type
CUSTOM
Details
the layers were separated from each other
WASH
Type
WASH
Details
Further, the resulting organic layer was washed with saturated brine
CUSTOM
Type
CUSTOM
Details
separated
CUSTOM
Type
CUSTOM
Details
The organic layer was evaporated on a rotary evaporator under reduced pressure
CUSTOM
Type
CUSTOM
Details
to recover tetrachloroethylene, whereby a crude product (19 g)
CUSTOM
Type
CUSTOM
Details
was obtained
DISTILLATION
Type
DISTILLATION
Details
The product was distilled
DISTILLATION
Type
DISTILLATION
Details
a Claisen distillation apparatus

Outcomes

Product
Name
2-heptyl-2-cyclopentenone
Type
product
Smiles
C(CCCCCC)C=1C(CCC1)=O
Measurements
Type Value Analysis
AMOUNT: MASS 16.8 g
YIELD: CALCULATEDPERCENTYIELD 84%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.